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Compound of Interest

Compound Name: Iohexol

Cat. No.: B1672079 Get Quote

1. Initial Assessment of Iohexol Waste

Identify the type of waste: Is it unused, uncontaminated Iohexol in its original container, or is

it contaminated from experimental use (e.g., mixed with other substances)?

Quantify the waste: Determine the volume of Iohexol that requires disposal.

2. Segregation and Storage

Keep Iohexol waste in its original container or a clearly labeled, sealed, and non-reactive

container.[4]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Do not mix Iohexol waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.[4]

3. Selecting the Appropriate Disposal Method

The preferred disposal methods for Iohexol are recycling or incineration. Disposing of Iohexol
as standard trash is not recommended due to its environmental persistence.

Method A: Recycling (Preferred for Uncontaminated Product)

Several manufacturers have implemented programs to recycle unused iodinated contrast

media. This is the most environmentally friendly option as it allows for the recovery and reuse
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of iodine.[5][6]

GE Healthcare Iodine Recycling Program: This program is available in the United States,

Canada, and 11 European countries.[7]

Participants receive special 3-liter containers to collect unused and uncontaminated GE

iodinated contrast media.[6][7]

Once full, the containers are shipped to GE's facility in Norway.[7]

The facility extracts the iodine to create new contrast media.[6][7]

Bayer re:contrast Program: In some European countries, Bayer offers a program to collect

and recycle contrast media residues for the non-pharmaceutical market.[8]

Action: Contact your Iohexol supplier to determine if a take-back or recycling program is

available.

Method B: High-Temperature Incineration (for Contaminated or Non-Recyclable Product)

If recycling is not an option, the recommended disposal method is incineration by a licensed

hazardous waste management company.[9]

Procedure: Arrange for a licensed hazardous waste contractor to collect the Iohexol waste.

Facility Notification: The incineration facility must be informed that the waste contains iodine

to ensure appropriate scrubber controls are in place.[10]

Environmental Outcome: Incineration effectively destroys the complex organic structure of

Iohexol, converting it into molecular iodine and iodine salts, which are naturally occurring in

the environment.[5]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure personnel safety.

Minor Spills (Dry Powder):
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Use dry clean-up procedures; avoid generating dust.[1]

Collect the residue and place it in a sealed, labeled plastic bag or container for disposal.[1]

Wash the affected area with large amounts of water.[1]

Minor Spills (Liquid):

Clean up with a moist cloth or paper towel.[10]

Contain the spill and prevent it from entering drains or water courses.[1][4]

Place cleaning materials and recovered product into a suitable, labeled container for

disposal.[1]

Major Spills:

Evacuate and alert personnel in the area.[1]

Contact your institution's emergency responders or EHS office.[1]

Prevent spillage from entering drains by any available means.[1]

Summary of Disposal Options
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Disposal Method Best For Key Requirements
Environmental
Outcome

Recycling

Unused,

uncontaminated

Iohexol from

participating

manufacturers.

Participation in a

manufacturer's take-

back program (e.g.,

GE Healthcare,

Bayer).[7][8]

Iodine is recovered

and reused, creating a

circular economy and

preventing

environmental

release.[5][6]

Incineration

Contaminated Iohexol

or when recycling is

not available.

Disposal via a

licensed hazardous

waste facility;

notification of iodine

content is required.[9]

[10]

The chemical

compound is

destroyed, breaking

down into naturally

occurring iodine

forms.[5]

Sewer/Waterway NEVER appropriate. N/A

Leads to

environmental

contamination as

wastewater treatment

plants cannot

effectively remove it.

[1][2]

Iohexol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Iohexol waste in a laboratory setting.
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Iohexol Waste Generated
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Caption: Decision workflow for the proper disposal of Iohexol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672079?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-205351.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12693134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12693134/
https://www.carlroth.com/medias/SDB-2NPL-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU3MTh8YXBwbGljYXRpb24vcGRmfGFERXlMMmhqWVM4NU1qRTNNamMzTmpnNU9EZzJMMU5FUWw4eVRsQk1YMGxGWDBWT0xuQmtaZ3w5ZGQ3MDIxNDNiOTQ0MzE2MGFjNGJmMGI1ZmFiMDQxMjM1MGYwMzdlMjgxOTMzMDY2M2NlZmIzMDI5NGUxMTBk
https://www.sigmaaldrich.com/TW/pl/sds/sial/74147?userType=undefined
https://pmc.ncbi.nlm.nih.gov/articles/PMC8873335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8873335/
https://www.gehealthcare.co.uk/-/jssmedia/gehc/uk/files/products/contrast-media/Iodine-Recycling-Story
https://radiologybusiness.com/topics/medical-imaging/imaging-contrast/ge-healthcare-recycle-unused-iodinated-contrast
https://www.radiology.bayer.com/radiology/scientific-events/avoiding-and-recycling-contrast-media-waste
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6082
https://www.gehealthcare.com/-/media/de23a4765b2b413c87560a8a13b48636.pdf
https://www.benchchem.com/product/b1672079#iohexol-proper-disposal-procedures
https://www.benchchem.com/product/b1672079#iohexol-proper-disposal-procedures
https://www.benchchem.com/product/b1672079#iohexol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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